5-(Tert-butoxy)-2-hydroxybenzonitrile

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 2-hydroxy-5-[(2-methylpropan-2-yl)oxy]benzonitrile
• InChI: InChI=1S/C11H13NO2/c1-11(2,3)14-9-4-5-10(13)8(6-9)7-12/h4-6,13H,1-3H3
• InChI Key: YCVNELZPJVESMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=C(C=C1)O)C#N

Description

5-(Tert-butoxy)-2-hydroxybenzonitrile is a substituted benzonitrile derivative featuring a hydroxyl (-OH) group at the 2-position and a tert-butoxy (-O-tBu) group at the 5-position of the benzene ring. This compound combines the electron-withdrawing nitrile group with sterically bulky tert-butoxy and polar hydroxyl substituents, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its structure facilitates hydrogen bonding (via the hydroxyl group) and enhances solubility in organic solvents (due to the tert-butoxy group), which is critical for reactions requiring phase-transfer conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Tert-butoxy)-2-hydroxybenzonitrile typically involves the introduction of the tert-butoxy group and the nitrile group onto a benzene ring. One common method is the reaction of 5-hydroxy-2-nitrobenzonitrile with tert-butyl alcohol in the presence of an acid catalyst. The reaction conditions often include heating the mixture to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 5-(Tert-butoxy)-2-hydroxybenzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

5-(Tert-butoxy)-2-hydroxybenzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The nitrile group can be reduced to form an amine.

Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Reagents like sodium hydride and alkyl halides are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of 5-(tert-butoxy)-2-benzoylbenzonitrile.

Reduction: Formation of 5-(tert-butoxy)-2-aminobenzonitrile.

Substitution: Formation of various substituted benzonitriles depending on the substituent introduced.

Scientific Research Applications

5-(Tert-butoxy)-2-hydroxybenzonitrile has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-(Tert-butoxy)-2-hydroxybenzonitrile involves its interaction with specific molecular targets and pathways. The hydroxy group can form hydrogen bonds with biological molecules, while the nitrile group can participate in nucleophilic addition reactions. The tert-butoxy group provides steric hindrance, influencing the compound’s reactivity and interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

The tert-butoxy and hydroxyl motifs are common in stabilizing aromatic systems or modulating reactivity. Below is a detailed comparison with structurally related compounds:

Benzonitrile Derivatives with Hydroxyl and Alkoxy Substituents

• 4-(Tert-butyl)-2-hydroxybenzonitrile :
  This analog replaces the tert-butoxy group with a tert-butyl (-tBu) group. The tert-butyl group provides steric bulk without the ether oxygen, reducing hydrogen-bonding capacity. This difference may lower solubility in polar solvents compared to 5-(tert-butoxy)-2-hydroxybenzonitrile. Such compounds are often used in polymer stabilizers due to their radical-scavenging properties .

• 2-Hydroxy-5-methoxybenzonitrile :
  The methoxy (-OMe) group is smaller and less sterically hindered than tert-butoxy, increasing reactivity in electrophilic substitution reactions. However, the tert-butoxy group in 5-(tert-butoxy)-2-hydroxybenzonitrile offers better thermal stability, a key factor in high-temperature syntheses .

Benzotriazole Derivatives with Hydroxyl and tert-Butyl Groups

Compounds like 2-(3',5'-di-tert-butyl-2'-hydroxyphenyl)benzotriazole () are industrial UV absorbers. Compared to 5-(tert-butoxy)-2-hydroxybenzonitrile:

• Functional Groups : Benzotriazoles incorporate a heterocyclic ring system, enabling extended conjugation and UV absorption. The benzonitrile core lacks this feature but offers a nitrile group for nucleophilic reactions.
• Applications : Benzotriazoles are prioritized in materials science (e.g., sunscreen additives), while benzonitriles are more common in medicinal chemistry (e.g., kinase inhibitor intermediates) .

Spirocyclic Compounds with tert-Butoxycarbonyl (Boc) Groups

Spirocyclic analogs like 5-[(tert-butoxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid () utilize Boc groups for amine protection. Key differences:

• Boc vs. tert-Butoxy : The Boc group (-O-C(=O)-tBu) is hydrolytically labile under acidic conditions, whereas the tert-butoxy group (-O-tBu) is more stable. This makes 5-(tert-butoxy)-2-hydroxybenzonitrile less prone to deprotection in mild acidic environments.
• Solubility : The Boc group enhances water solubility via the carbonyl moiety, while the tert-butoxy group prioritizes lipophilicity .

Data Table: Structural and Functional Comparison

Compound	Key Substituents	Molecular Weight (g/mol)	Key Properties	Applications
5-(Tert-butoxy)-2-hydroxybenzonitrile	2-OH, 5-O-tBu, -CN	~207.3 (estimated)	High thermal stability, moderate polarity	Pharmaceutical intermediates
2-(3',5'-di-tert-butyl-2'-hydroxyphenyl)benzotriazole	2-OH, 3',5'-tBu, benzotriazole	~337.4	UV absorption (λmax ~340 nm)	Polymer stabilizers
5-[(tert-Butoxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid	Boc-protected spirocyclic	~257.3	Acid-labile, chiral center	Peptide synthesis

Research Findings and Trends

• Steric Effects : The tert-butoxy group in 5-(tert-butoxy)-2-hydroxybenzonitrile impedes nucleophilic attack at the 5-position, directing reactivity to the nitrile or hydroxyl groups .
• Hydrogen Bonding : The hydroxyl group enhances crystallization efficiency, a trait exploited in purifying intermediates for drug candidates .
• Thermal Stability : Compared to methoxy analogs, tert-butoxy-substituted benzonitriles show 20–30% higher decomposition temperatures in thermogravimetric analyses (TGA), favoring their use in high-temperature reactions .